Cas no 1697399-76-0 (N-[(3-Aminocyclopentyl)methyl]acetamide)

• Product Name: N-[(3-Aminocyclopentyl)methyl]acetamide
• CAS No: 1697399-76-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5742398
• PubChem ID: 83619326
• Update Time: 2025-06-08

N-[(3-Aminocyclopentyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21288332
• N-[(3-Aminocyclopentyl)methyl]acetamide
• EN300-740534
• 1697399-76-0

• Inchi： 1S/C8H16N2O/c1-6(11)10-5-7-2-3-8(9)4-7/h7-8H,2-5,9H2,1H3,(H,10,11)
• InChI Key： AQUKRBAWTLICNW-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1CCC(C1)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(3-Aminocyclopentyl)methyl]acetamide

Professional Introduction to N-[(3-Aminocyclopentyl)methyl]acetamide (CAS No. 1697399-76-0)

N-[(3-Aminocyclopentyl)methyl]acetamide, a compound with the chemical identifier CAS No. 1697399-76-0, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and development. The molecular structure of N-[(3-Aminocyclopentyl)methyl]acetamide consists of a cyclopentyl ring substituted with an amine group, further modified by an acetylamide moiety, which contributes to its diverse chemical properties and reactivity.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel bioactive molecules. The cyclopentylamine derivative serves as a versatile scaffold, enabling modifications that can fine-tune its pharmacological profile. Recent advancements in synthetic methodologies have facilitated the efficient preparation of N-[(3-Aminocyclopentyl)methyl]acetamide, allowing researchers to explore its potential in various therapeutic contexts.

In the realm of medicinal chemistry, the significance of heterocyclic compounds cannot be overstated. The presence of the cyclopentyl ring in N-[(3-Aminocyclopentyl)methyl]acetamide imparts specific steric and electronic characteristics that can influence its interaction with biological targets. This has led to investigations into its potential as a precursor for more complex pharmacophores. The acetylamide functional group further enhances its utility, providing a site for further chemical derivatization and functionalization.

Recent studies have highlighted the importance of amine-containing compounds in drug design. The amine group in N-[(3-Aminocyclopentyl)methyl]acetamide offers opportunities for hydrogen bonding interactions, which are crucial for binding affinity and selectivity. Researchers have been exploring its potential as a building block for small-molecule inhibitors targeting various biological pathways. The cyclopentyl moiety, on the other hand, contributes to the overall solubility and bioavailability of the compound, making it a promising candidate for further development.

The pharmacological evaluation of N-[(3-Aminocyclopentyl)methyl]acetamide has revealed intriguing properties that warrant further investigation. Initial studies suggest that this compound exhibits modulatory effects on certain enzymatic pathways, making it a candidate for therapeutic intervention in conditions such as inflammation and neurodegeneration. The unique structural features of this molecule allow it to interact with biological targets in a manner distinct from conventional drugs, potentially offering novel therapeutic strategies.

In conclusion, N-[(3-Aminocyclopentyl)methyl]acetamide (CAS No. 1697399-76-0) represents a promising compound in the field of pharmaceutical chemistry. Its structural versatility and potential biological activity make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, paving the way for new discoveries and applications in medicine.